molecular formula C23H17BrN4O2 B278925 N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

Cat. No. B278925
M. Wt: 461.3 g/mol
InChI Key: TUCKDEAAYJGLGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as BPTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. BPTC belongs to the class of triazole compounds and has a molecular weight of 446.38 g/mol.

Mechanism of Action

The mechanism of action of N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is mainly related to its ability to inhibit the activity of HDACs. HDACs are enzymes that remove acetyl groups from histones, which leads to the repression of gene expression. By inhibiting HDACs, this compound can increase the acetylation of histones, which leads to the activation of gene expression. This compound has also been shown to inhibit amyloid beta aggregation by binding to the amyloid beta peptide and preventing its aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of cancer cell growth. In Alzheimer's disease, this compound has been shown to reduce the levels of amyloid beta and tau proteins, which are associated with the disease. In herbicidal applications, this compound has been shown to inhibit the growth of weeds by interfering with their metabolism.

Advantages and Limitations for Lab Experiments

N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable under normal laboratory conditions and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is relatively expensive compared to other compounds, and its toxicity profile is not well understood.

Future Directions

There are several future directions for the study of N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. In medicine, this compound could be further studied as a potential treatment for cancer and Alzheimer's disease. In agriculture, this compound could be further studied for its potential applications as a herbicide. In material science, this compound could be further studied for its potential applications in organic electronics. Additionally, further studies could be conducted to better understand the toxicity profile of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves a multi-step reaction process that starts with the reaction of 4-bromobenzoyl chloride with 4-methylphenylhydrazine to form 4-(4-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid hydrazide. This intermediate product is then reacted with 4-bromobenzoyl chloride in the presence of triethylamine to obtain this compound. The overall yield of the synthesis process is around 50%.

Scientific Research Applications

N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anticancer properties by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. This compound has also been studied as a potential treatment for Alzheimer's disease due to its ability to inhibit amyloid beta aggregation, which is a hallmark of the disease. In agriculture, this compound has been shown to have herbicidal properties by inhibiting the growth of weeds. In material science, this compound has been studied for its potential applications in organic electronics due to its high electron mobility.

properties

Molecular Formula

C23H17BrN4O2

Molecular Weight

461.3 g/mol

IUPAC Name

N-[4-(4-bromobenzoyl)phenyl]-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide

InChI

InChI=1S/C23H17BrN4O2/c1-15-2-12-20(13-3-15)28-14-25-22(27-28)23(30)26-19-10-6-17(7-11-19)21(29)16-4-8-18(24)9-5-16/h2-14H,1H3,(H,26,30)

InChI Key

TUCKDEAAYJGLGP-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=C(C=C3)C(=O)C4=CC=C(C=C4)Br

Canonical SMILES

CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=C(C=C3)C(=O)C4=CC=C(C=C4)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.